Cas no 899749-93-0 (1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899749-93-0
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 5487157
• PubChem ID: 16810838
• Update Time: 2025-05-19

1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2707-0080
• 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide
• 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• AKOS024671981
• 899749-93-0
• 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C21H20FN3O2/c1-27-18-10-8-17(9-11-18)23-21(26)25-14-13-24-12-2-3-19(24)20(25)15-4-6-16(22)7-5-15/h2-12,20H,13-14H2,1H3,(H,23,26)
• InChI Key： QBTZUNJSJAFMEC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2=CC=CN2CCN1C(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 365.15395505g/mol
• Monoisotopic Mass: 365.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Analysis of 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899749-93-0)

The compound 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899749-93-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex heterocyclic framework, featuring a pyrrolopyrazine core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its fluorophenyl and methoxyphenyl substituents, which are known to enhance pharmacokinetic properties.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound aligns with current trends, as its structure suggests potential interactions with protein targets involved in inflammation and oncology. The inclusion of a fluorine atom in its 4-fluorophenyl group is a strategic design choice, as fluorine is often used to improve metabolic stability and bioavailability—a hot topic in modern drug development.

From a synthetic perspective, the preparation of 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are frequently discussed in academic and industrial settings, reflecting the growing interest in green chemistry and atom-economical synthesis. The compound's CAS No. 899749-93-0 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies.

One of the most searched questions in the context of this compound revolves around its solubility and stability under physiological conditions. Preliminary data suggest that the methoxyphenyl moiety contributes to improved solubility in organic solvents, while the pyrrolopyrazine core may influence its stability in aqueous environments. These properties are vital for formulation scientists working on drug delivery systems, a field that has seen exponential growth due to the rise of biologics and nanomedicine.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The fluorophenyl group is a common feature in many CNS-active drugs, as it can enhance blood-brain barrier penetration. This has led to speculation about its applicability in treating neurodegenerative diseases, a topic frequently explored in AI-driven drug discovery platforms. However, further in vitro and in vivo studies are needed to validate these hypotheses.

In summary, 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide represents a fascinating case study in the intersection of structural chemistry and therapeutic potential. Its unique attributes, combined with the broader scientific community's focus on targeted therapies and sustainable synthesis, position it as a compound worthy of continued investigation. As research progresses, its CAS No. 899749-93-0 will undoubtedly remain a key reference for scientists and manufacturers alike.